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Compound of Interest

Compound Name: Methyl 3-methoxy-2-naphthoate

Cat. No.: B088097

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-methoxy-2-naphthoate is a chemical intermediate used in the synthesis of a variety
of organic compounds. As with any chemical substance, a thorough understanding of its
potential hazards is crucial for safe handling and use in a research and development setting.
This technical guide provides an in-depth overview of the safety and hazard profile of Methyl 3-
methoxy-2-naphthoate, with a focus on its classification under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). All quantitative data is summarized
for clarity, and detailed experimental methodologies based on standard OECD guidelines are
provided.

GHS Hazard Classification

Methyl 3-methoxy-2-naphthoate has been identified as a hazardous substance according to
the GHS. The primary hazards are associated with its irritant properties.

GHS Pictogram

The following GHS pictogram is associated with Methyl 3-methoxy-2-naphthoate:

L.alt text

Signal Word: Warning
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Hazard Statements

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements

A comprehensive list of precautionary statements is provided in the safety data sheet (SDS) for
this chemical. Key precautionary measures include:

e Prevention: Avoid breathing dust/fume/gas/mist/vapours/spray. Wash skin thoroughly after
handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye
protection/face protection.

» Response: IF ON SKIN: Wash with plenty of water. IF INHALED: Remove person to fresh air
and keep comfortable for breathing. IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If skin irritation
occurs: Get medical advice/attention. If eye irritation persists: Get medical advice/attention.

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

» Disposal: Dispose of contents/container in accordance with
local/regional/national/international regulations.

Quantitative Hazard Data

While specific quantitative data from toxicological studies on Methyl 3-methoxy-2-naphthoate
are not readily available in the public domain, the following table outlines the types of data that
would be generated in studies to support the GHS classifications.
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Hazard
Classification

Test Type (Typical)

Endpoint

Result Leading to
Classification

Skin Irritation

(Category 2)

OECD TG 404 (In
vivo) / OECD TG 439

(In vitro)

Mean score for
erythema/eschar or
edema; or Mean

percent cell viability

Mean score of =2 2.3
and < 4.0 for
erythema/eschar or
edema in rabbits; or
Mean percent cell
viability < 50% in
reconstructed human

epidermis model.

Serious Eye Irritation

(Category 2)

OECD TG 405 (In

Vivo)

Mean scores for
corneal opacity, iritis,
conjunctival redness
or chemosis

Effects on cornea, iris,
or conjunctiva that are
fully reversible within
21 days of

observation.

Specific Target Organ
Toxicity - Single
Exposure (Category
3), Respiratory Tract
Irritation

OECD TG 403 (Acute

Inhalation Toxicity)

Clinical observations
(e.g., signs of

respiratory irritation)

Transient irritant
effects on the

respiratory tract.

Experimental Protocols

The GHS classifications for Methyl 3-methoxy-2-naphthoate are based on data from

standardized toxicological tests. The following are detailed methodologies for the key

experiments that are typically conducted to assess skin, eye, and respiratory irritation.

Skin Irritation Testing (Based on OECD TG 404 & 439)

In Vivo (OECD TG 404: Acute Dermal Irritation/Corrosion)

o Test Animals: Healthy young adult albino rabbits are typically used.

o Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before

the test.
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e Application: A 0.5 g or 0.5 mL sample of the test substance is applied to a small area
(approximately 6 cm?2) of the clipped skin and covered with a gauze patch and semi-
occlusive dressing.

o Exposure: The exposure duration is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema and edema at 1, 24, 48, and 72 hours after patch removal. The severity of the skin
reactions is scored according to a standardized scale.

In Vitro (OECD TG 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method)

o Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the human epidermis.

o Application: The test substance is applied topically to the surface of the tissue model.
e Exposure: The exposure time is typically 15 to 60 minutes.

 Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined
using a colorimetric assay (e.g., MTT assay). The reduction of MTT to a colored formazan by
viable cells is measured spectrophotometrically.

o Classification: A reduction in cell viability below a certain threshold (typically 50%) compared
to a negative control indicates that the substance is an irritant.

Eye Irritation Testing (Based on OECD TG 405: Acute
Eye Irritation/Corrosion)

o Test Animals: Healthy young adult albino rabbits are used.

e Procedure: A 0.1 mL (for liquids) or 0.1 g (for solids) sample of the test substance is instilled
into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

o Observation: The eyes are examined for signs of irritation, including corneal opacity, iritis,
and conjunctival redness and chemosis, at 1, 24, 48, and 72 hours after instillation. The
severity of the lesions is scored using a standardized system.
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o Classification: The classification is based on the severity and reversibility of the observed
effects. Serious eye irritation (Category 2) is characterized by effects that are fully reversible
within a 21-day observation period.

Respiratory Irritation Assessment (Based on principles
from OECD TG 403)

While a specific guideline solely for respiratory irritation exists, the potential for this effect is
often evaluated as part of an acute inhalation toxicity study.

o Test Animals: Typically, young adult rats are used.

o Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in an
inhalation chamber for a defined period (e.g., 4 hours).

¢ Clinical Observations: During and after exposure, animals are observed for clinical signs of
toxicity, including signs of respiratory irritation such as altered breathing patterns, nasal
discharge, and respiratory distress.

o Histopathology: At the end of the study, the respiratory tract tissues may be examined
microscopically for any pathological changes.

o Classification: The classification as a respiratory irritant (STOT SE Category 3) is based on
the observation of transient irritant effects on the respiratory tract.

Logical Workflow for GHS Classification

The following diagram illustrates the logical workflow for the GHS hazard classification of
Methyl 3-methoxy-2-naphthoate based on its identified hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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